Cas no 2228475-24-7 (3-(hydrazinylmethyl)-4-nitrophenol)

• Product Name: 3-(hydrazinylmethyl)-4-nitrophenol
• CAS No: 2228475-24-7
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 5992631
• PubChem ID: 165721321
• Update Time: 2025-11-07

3-(hydrazinylmethyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(hydrazinylmethyl)-4-nitrophenol
• 2228475-24-7
• EN300-1801748

• Inchi： 1S/C7H9N3O3/c8-9-4-5-3-6(11)1-2-7(5)10(12)13/h1-3,9,11H,4,8H2
• InChI Key： HLMMMBUTDPBXSC-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)CNN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.06439116g/mol
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Additional information on 3-(hydrazinylmethyl)-4-nitrophenol

Comprehensive Overview of 3-(hydrazinylmethyl)-4-nitrophenol (CAS No. 2228475-24-7): Properties, Applications, and Research Insights

3-(hydrazinylmethyl)-4-nitrophenol (CAS No. 2228475-24-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, characterized by the presence of a hydrazinylmethyl group and a nitrophenol moiety, offers intriguing reactivity and functional versatility. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for novel chemical entities in sustainable innovation.

The molecular formula of 3-(hydrazinylmethyl)-4-nitrophenol includes a nitro group (-NO₂) attached to a phenolic ring, which is further modified with a hydrazine-derived side chain. This structural combination enables diverse chemical interactions, making it a candidate for applications such as chelating agents, intermediates in organic synthesis, and even in the development of bioactive molecules. Recent studies highlight its potential role in designing antioxidant or enzyme-inhibiting compounds, addressing current trends in drug discovery and precision medicine.

From a synthetic perspective, CAS No. 2228475-24-7 is often prepared through controlled reactions involving 4-nitrophenol derivatives and hydrazine-containing reagents. The process emphasizes selectivity and yield optimization, reflecting advancements in green chemistry principles. Environmental concerns and regulatory pressures have driven interest in safer, more efficient synthesis routes, positioning this compound as a subject of sustainable chemistry research. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity and stability, ensuring compliance with industry standards.

In the context of industrial applications, 3-(hydrazinylmethyl)-4-nitrophenol is explored for its role in polymer modification and coating technologies. Its ability to form stable complexes with metals or other organic substrates makes it valuable for creating advanced materials with tailored properties. For instance, researchers are investigating its incorporation into smart coatings that respond to environmental stimuli, a topic of high relevance in sectors like automotive and aerospace engineering.

The compound’s relevance extends to academic circles, where it serves as a model for studying structure-activity relationships (SAR). Computational chemistry and molecular docking studies leverage its framework to predict interactions with biological targets, a methodology gaining traction in AI-driven drug design. Such interdisciplinary approaches align with the increasing integration of machine learning in chemical research, addressing common search queries like "how computational tools accelerate chemical discovery."

Safety and handling protocols for CAS No. 2228475-24-7 emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its nitroaromatic nature warrants cautious storage away from strong oxidizers. These guidelines resonate with broader discussions on laboratory safety trends and chemical risk management, frequently searched topics among professionals and students alike.

Looking ahead, the demand for 3-(hydrazinylmethyl)-4-nitrophenol is expected to rise alongside advancements in custom synthesis and high-value intermediates. Its adaptability to multiple domains—from life sciences to industrial chemistry—positions it as a compound of enduring interest. As innovation priorities shift toward circular economy models, further research into its recyclability or biodegradability could unlock new opportunities, echoing global sustainability goals.

In summary, 3-(hydrazinylmethyl)-4-nitrophenol (CAS No. 2228475-24-7) exemplifies the intersection of fundamental chemistry and applied science. Its multifaceted properties and evolving applications make it a compelling subject for both academic inquiry and industrial development, reflecting contemporary themes like green synthesis, material innovation, and precision health. For researchers navigating databases or seeking chemical suppliers, this compound represents a promising avenue for exploration and collaboration.